N,N-dimethyl-2-(propanoylamino)benzamide

• IUPAC Name: N,N-dimethyl-2-(propanoylamino)benzamide
• InChI: InChI=1S/C12H16N2O2/c1-4-11(15)13-10-8-6-5-7-9(10)12(16)14(2)3/h5-8H,4H2,1-3H3,(H,13,15)
• InChI Key: RLLQFTLASKNQND-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC=C1C(=O)N(C)C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

N,N-dimethyl-2-(propanoylamino)benzamide is an organic compound with a complex structure that includes a benzamide core substituted with dimethyl and propionylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-2-(propanoylamino)benzamide typically involves the reaction of 2-aminobenzamide with propionyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with dimethylamine to yield the final product. The reaction conditions often require controlled temperatures and an inert atmosphere to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-2-(propanoylamino)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in acidic or basic media.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents.

Substitution: Various nucleophiles such as halides, thiols, or amines; reactions often require catalysts or specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols. Substitution reactions can lead to a wide range of substituted benzamide derivatives.

Scientific Research Applications

N,N-dimethyl-2-(propanoylamino)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific molecular targets.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(propanoylamino)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

N,N-dimethylbenzamide: A simpler analog without the propionylamino group.

N,N-dimethyl-2-(acetylamino)benzamide: Similar structure but with an acetyl group instead of a propionyl group.

N,N-dimethyl-2-(butyryl-amino)benzamide: Contains a butyryl group instead of a propionyl group.

Uniqueness

N,N-dimethyl-2-(propanoylamino)benzamide is unique due to the presence of the propionylamino group, which imparts distinct chemical and biological properties. This structural feature can influence the compound’s reactivity, solubility, and interaction with molecular targets, making it a valuable compound for various applications.